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Compound of Interest

Compound Name: Bictegravir

Cat. No.: B606109 Get Quote

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, mechanism of action, pharmacodynamics, pharmacokinetics, and

resistance profile of bictegravir. The information is intended for researchers, scientists, and

professionals in the field of drug development.

Chemical Identity and Physicochemical Properties
Bictegravir is a second-generation HIV-1 integrase strand transfer inhibitor (INSTI).[1][2] Its

chemical structure is characterized by a complex, multi-ring system. The monosodium salt form

is utilized in pharmaceutical formulations.[3]

Chemical Structure:

Chemical structure of Bictegravir

Caption: 2D Chemical Structure of Bictegravir.

The key physicochemical properties of bictegravir are summarized in the table below.
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Property Value Reference

IUPAC Name

(2R,5S,13aR)-8-hydroxy-7,9-

dioxo-N-(2,4,6-

trifluorobenzyl)-2,3,4,5,7,9,13,

13a-octahydro-2,5-

methanopyrido[1',2':4,5]pyrazin

o[2,1-b][1][4]oxazepine-10-

carboxamide

[5]

Molecular Formula C21H18F3N3O5 [1][6]

Molecular Weight 449.38 g/mol [6][7]

CAS Number 1611493-60-7 [5][6]

Appearance
White to light yellow or off-

white solid/powder
[4][6]

Solubility

~0.1 mg/mL in water at 20°C.

Soluble in DMSO and

methanol.

[8][9]

pKa 8.6 [8]

Log P 1.45 [8]

Mechanism of Action: Integrase Strand Transfer
Inhibition
Bictegravir is a potent inhibitor of the HIV-1 integrase (IN) enzyme, which is essential for viral

replication.[10][11] It specifically targets the strand transfer step of proviral DNA integration into

the host cell's genome.[12][13] By binding to the active site of the integrase-viral DNA complex,

bictegravir chelates magnesium ions, which are crucial for the catalytic activity of the enzyme.

[14] This action effectively blocks the formation of the HIV-1 provirus, thus halting the

propagation of the virus.[7][13] The failure of integration leads to the accumulation of

unintegrated viral DNA, including 2-LTR circles.[12][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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